2-(benzo[d][1,3]dioxol-5-yl)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C17H19N3O3/c21-17(8-12-4-5-15-16(7-12)23-11-22-15)18-9-13-10-19-20-6-2-1-3-14(13)20/h4-5,7,10H,1-3,6,8-9,11H2,(H,18,21)
• InChI Key: JFCCOMROZGPLCC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=C(C=N2)CNC(=O)CC3=CC4=C(C=C3)OCO4)C1
• Molecular Formula: C17H19N3O3
• Molecular Weight: 313.35 g/mol
• CAS No.: 2034266-26-5

Description

The compound “2-(benzo[d][1,3]dioxol-5-yl)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)acetamide” is a complex organic molecule. It contains a benzodioxole group, a tetrahydropyrazolo[1,5-a]pyridine group, and an acetamide group.

Synthesis Analysis

While the exact synthesis process for this compound is not available, similar compounds are often synthesized through a series of reactions including condensation, cyclization, and amidation.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple cyclic structures and a variety of functional groups.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the benzodioxole group could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the benzodioxole group could potentially make the compound more lipophilic, which could affect its solubility and stability.

Scientific Research Applications

Heterocyclic Compound Synthesis and Insecticidal Activity

• A study explored the synthesis of various heterocycles, such as pyrrole, pyridine, and benzo[d]imidazole derivatives, from a precursor similar in complexity to the compound of interest. These synthesized compounds were evaluated as insecticidal agents against the cotton leafworm, showing the potential of complex molecules in developing new insecticides (Fadda et al., 2017).

Radioligand Development for Receptor Studies

• Another study focused on the development of a selective antagonist ligand for A2B adenosine receptors. This research illustrates the application of structurally complex molecules in creating tools for pharmacological characterization of receptor subtypes, highlighting their relevance in receptor-based studies (Baraldi et al., 2004).

Antitumor Activity of Novel Compounds

• Research on the synthesis of thiophene, pyrimidine, and coumarin derivatives based on another complex molecule revealed some compounds with promising inhibitory effects on different cell lines. This indicates the potential for such molecules in the development of new antitumor agents (Albratty et al., 2017).

Antimicrobial and Antioxidant Activities

• A study synthesized new thiazole and pyrazole derivatives incorporating a tetrahydrobenzothiophene moiety and evaluated them for antimicrobial activities. Some derivatives exhibited promising activities, underscoring the utility of complex molecules in antimicrobial research (Gouda et al., 2010).

Ligand-Protein Interactions and Photovoltaic Efficiency

• Spectroscopic and quantum mechanical studies on benzothiazolinone acetamide analogs were conducted, including ligand-protein interactions and modeling of photovoltaic efficiency. This research demonstrates the multifaceted applications of complex molecules in both biological systems and renewable energy technologies (Mary et al., 2020).

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This could include investigating its physical and chemical properties, its reactivity, and its potential biological activity.